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Compound of Interest

Compound Name: DM-4107

Cat. No.: B584660 Get Quote

Technical Support Center: DM-4107
Frequently Asked Questions (FAQs)
Q1: What is DM-4107 and what is its primary application?

Based on available scientific information, DM-4107 is primarily known as a major metabolite of

the human drug Tolvaptan.[1][2][3][4] Tolvaptan is used in clinical settings, and its metabolite,

DM-4107, is studied in the context of human physiology, particularly its effects on liver

transporters.[1]

One vendor of chemical compounds lists DM-4107 as a selective plant growth regulator for

rice; however, there is a lack of broader scientific literature, experimental data, or established

agricultural use to support this application.[5]

Q2: I am experiencing phytotoxicity in my experiments with a compound labeled DM-4107.

What could be the cause?

Currently, there is no established body of scientific literature or technical data detailing the use

of DM-4107 in plant science or agriculture. Therefore, specific guidance on phytotoxicity related

to this compound in plants is not available. If you are experiencing unexpected effects on your

plants with a substance labeled DM-4107, consider the following possibilities:

Product Misidentification: The product you are using may not be the plant growth regulator

you intended to use. Given that DM-4107 is a well-documented human drug metabolite, it is

possible there has been a mix-up in product naming or labeling.
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Contamination: The substance may be contaminated with other compounds that are causing

the observed phytotoxicity.

Alternative Product Name: You may be working with a different agricultural product that has a

similar name. For instance, products like "Florel Growth Regulator" exist in the market.[6]

Troubleshooting Unexplained Phytotoxicity
If you are encountering phytotoxicity and suspect it is related to a misidentified or contaminated

product, the following general troubleshooting steps are recommended:

Verify the Certificate of Analysis (CoA): Cross-reference the CAS number (1346599-75-4 for

the Tolvaptan metabolite) and other identifiers on your product's CoA with established

chemical databases.[2][3][4][7][8]

Consult the Supplier: Contact the supplier of the compound to confirm its intended use and

to inquire about any known issues of phytotoxicity.

Review Experimental Protocols: Double-check all aspects of your experimental setup,

including concentration, application method, and environmental conditions, to rule out other

potential causes of plant stress.

Experimental Protocols
As there are no established protocols for the application of DM-4107 to plants, we cannot

provide a detailed methodology. For general guidance on phytotoxicity testing of a novel

compound, a dose-response study is a standard approach.

General Dose-Response Study Workflow:

Preparation Treatment Assessment Data Analysis

Select healthy, uniform plant material Prepare stock solution of test compound Determine concentration range for testing Apply different concentrations to plant groups Include a negative control (vehicle only) Incubate under controlled environmental conditions Observe and record phytotoxicity symptoms daily Collect quantitative data (e.g., biomass, chlorophyll content) Analyze data to determine EC50 or NOAEL
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Caption: General workflow for a dose-response phytotoxicity study.

Signaling Pathways
There is no information available in the scientific literature regarding the signaling pathways of

DM-4107 in plants. The mechanism of action described for the human metabolite involves the

inhibition of liver transporters such as NTCP, BSEP, MRP3, and MRP4.[1]

Quantitative Data Summary
No quantitative data regarding the phytotoxicity of DM-4107 in plants is available in the public

domain. For the human metabolite, IC50 values for the inhibition of liver transporters have

been published:

Transporter IC50 (µM)

NTCP 95.6

BSEP 119

MRP3 61.2

MRP4 37.9

Data from MedchemExpress, citing Wan W L, et al. Synthesis of the major metabolites of

Tolvaptan[J].[1]

Disclaimer: The information provided is based on currently available scientific literature. The

use of DM-4107 in plant-related research is not well-documented. Researchers should exercise

caution and verify the identity and intended application of their chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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